Cas no 655247-45-3 (Ethyl 3-chloro-pyrazine-2-carboxylate)

• Product Name: Ethyl 3-chloro-pyrazine-2-carboxylate
• CAS No: 655247-45-3
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD07371661
• CID: 826439
• PubChem ID: 636946
• Update Time: 2025-06-08

Ethyl 3-chloro-pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloropyrazine-2-carboxylate
• 3-Chloro-pyrazine-2-carboxylic acid ethyl ester
• Ethyl 3-Chloro-pyrazine-2-carboxylate
• Ethyl-3-chloropyrazine-2-carboxylate
• Pyrazinecarboxylic acid, 3-chloro-, ethyl ester
• Ethyl3-chloropyrazine-2-carboxylate
• BH459
• SBB090494
• FC0918
• AB32646
• RP24679
• ST1120857
• AB0002044
• X7052
• AS-5179
• AKOS006285581
• I10105
• DTXSID00348398
• DB-073630
• CS-0042811
• J-520870
• 2-pyrazinecarboxylic acid, 3-chloro-, ethyl ester
• MFCD07371661
• SCHEMBL23611731
• InChI=1/C7H7ClN2O2/c1-2-12-7(11)5-6(8)10-4-3-9-5/h3-4H,2H2,1H
• 655247-45-3
• Ethyl 3-chloro-pyrazine-2-carboxylate

• MDL： MFCD07371661
• Inchi： 1S/C7H7ClN2O2/c1-2-12-7(11)5-6(8)10-4-3-9-5/h3-4H,2H2,1H3
• InChI Key： AZNJBCHPEMMGOL-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=NC=CN=1

Computed Properties

• Exact Mass: 186.02000
• Monoisotopic Mass: 186.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.1

Experimental Properties

• Color/Form: No data available
• Density: 1.311
• Melting Point: No data available
• Boiling Point: 265°C at 760 mmHg
• Flash Point: 114.1°C
• Refractive Index: 1.527
• PSA: 52.08000
• LogP: 1.30670

Ethyl 3-chloro-pyrazine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Ethyl 3-chloro-pyrazine-2-carboxylate

Ethyl 3-chloro-pyrazine-2-carboxylate (CAS No. 655247-45-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-chloro-pyrazine-2-carboxylate (CAS No. 655247-45-3) is a significant intermediate in the realm of organic synthesis, particularly in the pharmaceutical industry. This compound, characterized by its chlorinated pyrazine core, has garnered attention due to its utility in constructing complex molecular architectures essential for drug development.

The structural motif of Ethyl 3-chloro-pyrazine-2-carboxylate consists of a pyrazine ring substituted at the 3-position with a chloro group and at the 2-position with a carboxylate ester. This unique arrangement imparts distinct reactivity, making it a valuable building block for synthesizing heterocyclic compounds. The presence of both electron-withdrawing and electron-donating groups on the pyrazine ring enhances its versatility in various chemical transformations.

In recent years, there has been a surge in research focusing on pyrazine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating the pyrazine scaffold exhibit potential in treating neurological disorders, infectious diseases, and cancer. Among these derivatives, Ethyl 3-chloro-pyrazine-2-carboxylate stands out as a precursor for synthesizing bioactive molecules with therapeutic implications.

One of the most compelling aspects of Ethyl 3-chloro-pyrazine-2-carboxylate is its role in constructing pharmacophores that mimic natural products and known drugs. Researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. For instance, derivatives of this compound have been explored as potential α-glucosidase inhibitors, which are crucial for managing blood sugar levels.

The chloro-substituted pyrazine ring in Ethyl 3-chloro-pyrazine-2-carboxylate facilitates nucleophilic aromatic substitution reactions, allowing for the introduction of diverse functional groups at other positions on the ring. This chemical handle has been exploited to create libraries of compounds for high-throughput screening, enabling the identification of lead candidates with improved pharmacokinetic properties. Such libraries are instrumental in drug discovery pipelines, where rapid and efficient synthesis of structurally diverse molecules is paramount.

Moreover, the ester functionality at the 2-position provides an additional point of modification, enabling further derivatization through hydrolysis or transesterification reactions. This flexibility has been utilized to generate analogs with enhanced solubility or bioavailability, addressing a common challenge in drug development. The ability to fine-tune these properties makes Ethyl 3-chloro-pyrazine-2-carboxylate an indispensable tool for medicinal chemists.

Recent advances in synthetic methodologies have further expanded the applications of Ethyl 3-chloro-pyrazine-2-carboxylate. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled the introduction of aryl or heteroaryl groups onto the pyrazine ring. These reactions have been employed to create more complex scaffolds with potential therapeutic benefits.

The pharmaceutical industry has also embraced green chemistry principles in the synthesis of Ethyl 3-chloro-pyrazine-2-carboxylate. Catalytic processes that minimize waste and energy consumption have been developed, aligning with global efforts to sustainable drug manufacturing. Such innovations not only reduce environmental impact but also improve cost-efficiency, making large-scale production more feasible.

In conclusion, Ethyl 3-chloro-pyrazine-2-carboxylate (CAS No. 655247-45-3) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing bioactive molecules with therapeutic potential. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts.